Cas no 1179768-16-1 (2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic Acid
• CAS No: 1179768-16-1
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD12859199
• CID: 1207244
• PubChem ID: 53211097
• Update Time: 2025-07-24

2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic Acid
• 2',4-Difluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD12859199
• 2-Fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, 95%
• DTXSID30681129
• AKOS005816064
• 1179768-16-1

• MDL： MFCD12859199
• Inchi： 1S/C14H10F2O2/c1-8-2-4-12(15)10(6-8)9-3-5-13(16)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： ZNRAGINPEMMFRT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic Acid

Introduction to 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic Acid (CAS No. 1179768-16-1)

2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid, identified by its CAS number 1179768-16-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This benzoic acid derivative features a unique fluorine-substituted aromatic structure, which contributes to its distinct chemical properties and potential biological activities. The presence of two fluorine atoms at the 2-position and 5-position of the phenyl ring, coupled with a methyl group at the 5-position of the second phenyl ring, imparts a high degree of specificity that makes it a valuable candidate for further exploration in medicinal chemistry.

The compound's molecular structure, characterized by its rigid aromatic system and fluorine atoms, suggests potential interactions with biological targets that are sensitive to such substituents. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules, making them a staple in the design of modern drugs. In particular, the combination of fluoro and methyl groups in 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid creates a framework that could be exploited for developing novel therapeutic agents with enhanced efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the fluorinated benzoic acid derivatives can interact with enzymes and receptors in ways that are distinct from their non-fluorinated counterparts. This has opened up new avenues for drug discovery, particularly in areas where precise modulation of biological activity is required. For instance, the compound has shown promise in preliminary simulations as a potential inhibitor of certain enzymes implicated in inflammatory diseases.

In addition to its pharmacological potential, 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid may also find applications in materials science due to its aromatic structure and fluorine content. Fluorinated aromatic compounds are often employed in the development of advanced materials such as liquid crystals, organic semiconductors, and polymers, where their electronic properties contribute to enhanced performance characteristics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex fluorinated structures more efficiently than ever before. These advancements have not only streamlined the production process but also opened up new synthetic pathways for related compounds.

Evaluation of 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid in preclinical studies has revealed intriguing biological profiles that warrant further investigation. Initial cell-based assays suggest that the compound exhibits moderate activity against certain cancer cell lines, potentially through mechanisms involving modulation of signaling pathways critical for tumor growth and survival. While these findings are promising, they require validation through more extensive experimental studies to confirm their therapeutic relevance.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles, including increased lipophilicity and metabolic stability, which are essential for successful drug development. The specific arrangement of substituents in 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid may contribute to these favorable properties, making it an attractive scaffold for further medicinal chemistry exploration.

The growing interest in fluorinated benzoic acids is reflected in the increasing number of patents and scientific publications dedicated to their synthesis and applications. Researchers are continually seeking novel derivatives with improved biological activity and reduced toxicity. As our understanding of structure-activity relationships evolves, compounds like 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid are expected to play a pivotal role in shaping the next generation of pharmaceuticals.

In conclusion, 2-fluoro-5-(2-fluoro-5-methylphenyl)benzoic acid (CAS No. 1179768-16-1) represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural features and promising preclinical data position it as a valuable asset in ongoing drug discovery efforts. As research progresses, this compound is likely to contribute substantially to advancements in both academic science and industrial applications.